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Introduction

Iodine-129 (¹²⁹I) is a long-lived radionuclide with a half-life of 15.7 million years, making it a

powerful tool for dating old groundwater and brines.[1][2][3] Its unique properties and well-

understood production mechanisms allow researchers to determine the residence time of these

fluids in the subsurface, providing critical insights into hydrogeological processes, the origin of

solutes, and the potential for deep fluid migration.[4][5] This application note provides an

overview of the principles, applications, and methodology for using ¹²⁹I to determine the age of

brines.

Principles of Iodine-129 Dating

The age determination of brines using ¹²⁹I is based on the isotopic ratio of ¹²⁹I to the stable

iodine isotope, ¹²⁷I. There are two primary natural sources of ¹²⁹I in the subsurface: cosmogenic

and fissiogenic.

Cosmogenic ¹²⁹I: Produced in the atmosphere through the interaction of cosmic rays with

xenon, this ¹²⁹I enters the hydrosphere through precipitation.[2][3][6] Its concentration has

been significantly altered by anthropogenic releases from nuclear activities since the mid-

20th century.[3][7][8]

Fissiogenic ¹²⁹I: Generated in the subsurface through the spontaneous fission of uranium-

238 (²³⁸U) in rocks and sediments.[4][5][7] This in-situ production is a key source of ¹²⁹I in

deep, old brines that have been isolated from the atmosphere for extended periods.
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The dating method relies on measuring the ¹²⁹I/¹²⁷I ratio in a brine sample. For young

groundwaters (less than ~80 million years old), the decay of cosmogenic ¹²⁹I can be used for

age determination, assuming the initial ratio is known. For older brines, the accumulation of

fissiogenic ¹²⁹I is the primary dating mechanism. The age is calculated based on the amount of

fissiogenic ¹²⁹I that has accumulated over time, which is a function of the uranium concentration

in the host rock and the residence time of the brine. In some cases, secular equilibrium

between the production and decay of fissiogenic ¹²⁹I can be reached, indicating a minimum

residence time of at least 80 million years.[5][9][10]

Applications in Research and Development

The application of ¹²⁹I dating for brines is crucial for various fields:

Hydrogeology: Understanding the age and flow paths of deep groundwater systems, and

identifying isolated, old water bodies.[4]

Petroleum and Gas Exploration: Tracing the migration of brines associated with hydrocarbon

reservoirs and understanding the timing of fluid movements.[11]

Nuclear Waste Disposal: Assessing the long-term stability of geological formations for the

deep disposal of radioactive waste by identifying very old and stable groundwater systems.

[12][13]

Geochemistry: Investigating the origin of salinity in brines and the history of water-rock

interactions.[4][14]

Experimental Protocols
1. Sample Collection and Preparation

Proper sample collection is critical to avoid contamination with modern atmospheric ¹²⁹I.

Sampling: Brine samples should be collected directly from the wellhead or sampling port into

clean, pre-rinsed glass or high-density polyethylene (HDPE) bottles. The bottles should be

filled to the top to minimize headspace and sealed tightly.
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Field Measurements: On-site measurements of parameters like pH, temperature,

conductivity, and redox potential are recommended.

Storage and Transport: Samples should be stored in a cool, dark place and transported to

the laboratory as soon as possible. Filtration may be necessary if the sample contains

suspended solids.

Iodine Extraction: In the laboratory, total dissolved iodine is extracted from the brine. A

common method involves the addition of a known amount of ¹²⁵I or ¹²⁷I carrier to determine

the chemical yield of the extraction process. The iodine is then typically precipitated as silver

iodide (AgI).[15][16] A carrier-free method may be necessary for samples with very low ¹²⁹I/

¹²⁷I ratios to avoid contamination from the carrier itself.[16]

2. Iodine-129 Measurement by Accelerator Mass Spectrometry (AMS)

Accelerator Mass Spectrometry (AMS) is the primary analytical technique for measuring the

low concentrations of ¹²⁹I found in geological samples due to its high sensitivity and ability to

distinguish between isotopes of similar mass.[1][17][18]

Target Preparation: The extracted silver iodide (AgI) precipitate is mixed with a high-purity

metal powder, typically niobium (Nb) or silver (Ag), and pressed into a target holder for the

AMS ion source.[1][18]

AMS Analysis:

Negative iodine ions (I⁻) are generated from the target in the ion source.

These ions are accelerated to high energies in a tandem accelerator.

In the accelerator, the ions pass through a stripper gas or foil, which removes several

electrons, converting them into positive ions (e.g., I⁵⁺). This step is crucial for breaking up

molecular isobars.

The accelerated positive ions are then passed through a series of magnets and

electrostatic analyzers that separate them based on their mass-to-charge ratio.
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Finally, the ¹²⁹I ions are counted in a sensitive detector, such as a gas ionization detector

or a solid-state detector. The stable ¹²⁷I isotope is measured as a current in a Faraday cup.

Data Acquisition: The ratio of ¹²⁹I counts to the ¹²⁷I current is measured. This ratio is then

normalized to a known standard material to obtain the final ¹²⁹I/¹²⁷I ratio for the sample.

3. Data Analysis and Age Calculation

The interpretation of the measured ¹²⁹I/¹²⁷I ratio depends on the origin of the ¹²⁹I.

Correction for Anthropogenic Input: For younger brines, the measured ¹²⁹I/¹²⁷I ratio may need

to be corrected for anthropogenic contributions from nuclear weapons testing and

reprocessing activities. This can be challenging and often requires additional isotopic tracers.

Cosmogenic Age Calculation: If the initial cosmogenic ¹²⁹I/¹²⁷I ratio at the time of recharge

can be estimated, the age of the brine can be calculated using the radioactive decay

equation:

N(t) = N₀ * e^(-λt)

where:

N(t) is the number of ¹²⁹I atoms at time t

N₀ is the initial number of ¹²⁹I atoms

λ is the decay constant of ¹²⁹I (4.38 x 10⁻⁸ year⁻¹)

t is the age of the brine

Fissiogenic Age Calculation: For old brines where fissiogenic ¹²⁹I dominates, the age is

determined by the accumulation of this isotope. The concentration of fissiogenic ¹²⁹I

([¹²⁹I]fiss) can be calculated as:

[¹²⁹I]fiss = [²³⁸U] * (Ysf / λd) * (1 - e^(-λd * t))

where:
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[²³⁸U] is the uranium concentration in the host rock

Ysf is the spontaneous fission yield of ¹²⁹I from ²³⁸U

λd is the decay constant of ¹²⁹I

t is the residence time of the brine

This calculation requires knowledge of the uranium concentration in the surrounding rock

formation.

Data Presentation
Table 1: Typical Iodine Isotopic Ratios in Various Environmental Reservoirs

Reservoir Typical ¹²⁹I/¹²⁷I Ratio Reference(s)

Pre-nuclear Marine

Hydrosphere
~1.5 x 10⁻¹² [16]

Modern Surface Seawater 10⁻¹¹ - 10⁻¹⁰ [13]

Modern Precipitation ~10⁻¹⁰ [13]

Deep Brines (fissiogenic) 10⁻¹⁵ - 10⁻¹² [4][11]

Near Nuclear Reprocessing

Plants
10⁻⁶ - 10⁻³ [13]

Table 2: Key Parameters for Iodine-129 Dating

Parameter Value Unit Reference

Half-life of ¹²⁹I 15.7 Million years [1][3]

Decay Constant (λ) of

¹²⁹I
4.38 x 10⁻⁸ year⁻¹

AMS Detection Limit

for ¹²⁹I/¹²⁷I
< 10⁻¹⁴ - [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rdreview.jaea.go.jp [rdreview.jaea.go.jp]

2. journals.asmedigitalcollection.asme.org [journals.asmedigitalcollection.asme.org]

3. Iodine-129 - Wikipedia [en.wikipedia.org]

4. ajsonline.org [ajsonline.org]

5. researchgate.net [researchgate.net]

6. blogs.egu.eu [blogs.egu.eu]

7. blogs.egu.eu [blogs.egu.eu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1233664?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233664?utm_src=pdf-custom-synthesis
https://rdreview.jaea.go.jp/review_en/2006/pdf/e2006_12-9.pdf
https://journals.asmedigitalcollection.asme.org/ICONE/proceedings-pdf/ICONE18/49316/211/4536008/211_1.pdf
https://en.wikipedia.org/wiki/Iodine-129
https://ajsonline.org/api/v1/articles/61866-iodine-129-87-sr-86-sr-and-trace-elemental-geochemistry-of-northern-appalachian-basin-brines-evidence-for-basinal-scale-fluid-migration-and-clay.pdf
https://www.researchgate.net/publication/259616396_Iodine-129_constraints_on_residence_times_of_deep_marine_brines_in_the_Canadian_Shield_Reply
https://blogs.egu.eu/network/geosphere/tag/iodine-129/
https://blogs.egu.eu/network/water-underground/2016/03/01/tracking-the-fallout-and-fate-of-fukushima-iodine-129-in-rain-and-groundwater/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Radionuclide Basics: Iodine | Radiation Protection | US EPA
[19january2017snapshot.epa.gov]

9. researchgate.net [researchgate.net]

10. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. experts.arizona.edu [experts.arizona.edu]

15. researchgate.net [researchgate.net]

16. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

17. On the analysis of iodine-129 and iodine-127 in environmental materials by accelerator
mass spectrometry and ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

18. Preliminary Investigation on the Rapid and Direct AMS Measurement of 129I in
Environmental Samples without Chemical Separation | Radiocarbon | Cambridge Core
[cambridge.org]

To cite this document: BenchChem. [Application Note: Dating of Brines Using Iodine-129].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233664#using-iodine-129-to-determine-the-age-of-
brines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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